Cas no 1543071-21-1 (2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole)

• Product Name: 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole
• CAS No: 1543071-21-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5966252
• PubChem ID: 83529815
• Update Time: 2025-06-11

2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole
• 1543071-21-1
• EN300-1835067
• 2,5-dimethyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrrole

• Inchi： 1S/C11H18N2/c1-8-5-11(9(2)13-8)6-10-3-4-12-7-10/h5,10,12-13H,3-4,6-7H2,1-2H3
• InChI Key： UOFBLCWACQGWPW-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=C(C)NC=2C)C1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.8Ų

Additional information on 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole

Introduction to 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole (CAS No. 1543071-21-1)

2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole, with the CAS number 1543071-21-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrole ring substituted with methyl groups and a pyrrolidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole consists of a five-membered pyrrole ring with two methyl substituents at the 2 and 5 positions. The 3-position is occupied by a methyl group attached to a pyrrolidine ring, which itself is a five-membered heterocyclic amine. This intricate arrangement of functional groups provides the compound with a high degree of conformational flexibility and potential for forming specific interactions with biological targets.

Recent studies have highlighted the potential of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole in various therapeutic areas. One notable application is its use as a scaffold for the development of novel analgesic agents. Research has shown that compounds derived from this core structure exhibit potent analgesic activity, potentially through interactions with opioid receptors or other pain-modulating pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole could effectively reduce nociceptive responses in animal models without significant side effects.

Beyond pain management, 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole has also shown promise in the treatment of neurological disorders. Preliminary investigations suggest that this compound may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. A study conducted by researchers at the University of California found that certain derivatives of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole were able to inhibit the aggregation of beta-amyloid peptides, a key pathological feature of Alzheimer's disease.

In addition to its therapeutic potential, 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole has been explored for its use in chemical biology and drug discovery platforms. Its unique structural features make it an excellent starting point for the design and synthesis of novel compounds with diverse biological activities. For example, high-throughput screening (HTS) campaigns have identified several derivatives of this compound as potent inhibitors of specific enzymes involved in various disease pathways. These findings underscore the versatility and potential of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole as a lead compound for further optimization.

The synthesis of 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole typically involves multi-step procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of appropriately substituted pyrroles with pyrrolidine derivatives followed by functional group manipulations to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 2,5-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole (CAS No. 1543071-21-1) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.